Cas no 1149386-07-1 (3-Bromo-4-carbamoylbenzoic acid)

• Product Name: 3-Bromo-4-carbamoylbenzoic acid
• CAS No: 1149386-07-1
• MF: C₈H₆BrNO₃
• MW: 244.042141437531
• CID: 1038680
• Update Time: 2026-04-29

3-Bromo-4-carbamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-carbamoylbenzoic acid
• 3-bromo-4-(aminocarbonyl)benzoic acid

• Inchi： InChI=1S/C8H6BrNO3/c9-6-3-4(8(12)13)1-2-5(6)7(10)11/h1-3H,(H2,10,11)(H,12,13)
• InChI Key： HMRFNAGNNSZCGO-UHFFFAOYSA-N
• SMILES： O=C(O)C1=CC(Br)=C(C(N)=O)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Additional information on 3-Bromo-4-carbamoylbenzoic acid

3-Bromo-4-Carbamoylbenzoic Acid: A Comprehensive Overview

3-Bromo-4-carbamoylbenzoic acid, also known by its CAS number 1149386-07-1, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The name itself highlights its key features: the bromine atom at the 3-position, the carbamoyl group at the 4-position, and the benzoic acid moiety. These structural elements contribute to its chemical reactivity and functional versatility.

Recent studies have explored the synthesis and characterization of 3-bromo-4-carbamoylbenzoic acid, revealing its role in drug design and material science. Researchers have demonstrated that this compound can serve as an intermediate in the synthesis of more complex molecules, particularly those with bioactive properties. Its ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, makes it a valuable building block in organic synthesis.

The structural uniqueness of 3-bromo-4-carbamoylbenzoic acid lies in its combination of electron-withdrawing groups. The bromine atom at position 3 introduces a strong electron-withdrawing effect, while the carbamoyl group at position 4 further enhances this property. This dual effect influences the compound's acidity and reactivity, making it suitable for applications in both acidic and basic environments.

In terms of applications, 3-bromo-4-carbamoylbenzoic acid has shown promise in the development of pharmaceuticals. Its ability to form stable complexes with metal ions has led to investigations into its potential use as a chelating agent or a component in drug delivery systems. Additionally, recent research has highlighted its role in the synthesis of fluorescent materials, where its conjugated system contributes to enhanced emission properties.

The synthesis of 3-bromo-4-carbamoylbenzoic acid typically involves multi-step processes, including bromination, amidation, and oxidation reactions. These steps require precise control over reaction conditions to ensure high yields and purity. Advances in catalytic methods have further optimized these processes, reducing production costs and improving scalability.

In conclusion, 3-bromo-4-carbamoylbenzoic acid stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies, positions it as a key player in future research and development efforts.